![molecular formula C6H11NO3 B1197678 2-(2-Amino-1-hydroxycyclobutyl)acetic acid CAS No. 108428-42-8](/img/structure/B1197678.png)
2-(2-Amino-1-hydroxycyclobutyl)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-Amino-1-hydroxycyclobutyl)acetic acid is a natural product found in Streptomyces rochei with data available.
Scientific Research Applications
Synthesis and Characterization in Medicinal Chemistry : The synthesis and characterization of novel amino acid derivatives, including those structurally similar to "2-(2-Amino-1-hydroxycyclobutyl)acetic acid", have been explored for their potential applications in medicinal chemistry. For example, Ikram et al. (2015) synthesized and characterized a Schiff base ligand derived from an amino acid and studied its metal complexes for antioxidant properties and xanthine oxidase inhibitory activities, indicating potential in drug discovery (Ikram et al., 2015).
Antimicrobial Activity : Baldwin et al. (1986) synthesized a cyclobutanol-containing dipeptide structurally related to "this compound", demonstrating enhanced antibacterial activity against Bacillus subtilis. This suggests its potential use in developing new antimicrobial agents (Baldwin et al., 1986).
Role in Organic Synthesis : In organic synthesis, compounds similar to "this compound" are synthesized for their unique structural properties. Huddle and Skinner (1971) synthesized 1-amino-2-hydroxycyclopentanecarboxylic acid, a potential structural analog of natural amino acids, illustrating the compound's significance in the synthesis of novel organic molecules (Huddle & Skinner, 1971).
Potential in Neuroscience Research : Research into compounds structurally related to "this compound" has implications in neuroscience. Goldberg et al. (1983) synthesized lactones derived from kainic acid, which are chemically related to this compound, and found them to be potential selective antagonists of neuroexcitatory amino acids, indicating a possible role in studying neurological disorders (Goldberg et al., 1983).
properties
CAS RN |
108428-42-8 |
---|---|
Molecular Formula |
C6H11NO3 |
Molecular Weight |
145.16 g/mol |
IUPAC Name |
2-(2-amino-1-hydroxycyclobutyl)acetic acid |
InChI |
InChI=1S/C6H11NO3/c7-4-1-2-6(4,10)3-5(8)9/h4,10H,1-3,7H2,(H,8,9) |
InChI Key |
IZMVGEWQSBMVIU-UHFFFAOYSA-N |
SMILES |
C1CC(C1N)(CC(=O)O)O |
Canonical SMILES |
C1CC(C1N)(CC(=O)O)O |
Other CAS RN |
148219-08-3 |
synonyms |
2-amino-1-hydroxycyclobutane-1-acetic acid CBAA cis-2-amino-1-hydroxycyclobutane-1-acetic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.